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Compound of Interest

Compound Name: Methyl 4-methyl-4-nitropentanoate

Cat. No.: B090775

Essential Safety and Handling Guide for Methyl
4-methyl-4-nitropentanoate

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides immediate, essential safety
and logistical information for Methyl 4-methyl-4-nitropentanoate (CAS No. 16507-02-1), a
combustible liquid that can cause skin, eye, and respiratory irritation.[1][2] Adherence to these
procedural steps is critical for ensuring laboratory safety.

Hazard and Safety Data

Methyl 4-methyl-4-nitropentanoate is classified with the GHSO07 pictogram, indicating it is an
irritant.[1][2] Key hazard and safety information is summarized below.
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Property Value Source(s)
GHS Pictogram GHSO07 (Exclamation mark) [1112]
Signal Word Warning [1][2]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements S [11[2]
eye irritationH335: May cause

respiratory irritation

Physical State Liquid [1]
Flash Point 113 °C (235.4 °F) - closed cup  [1]
Storage Class 10 - Combustible liquids [1]
Target Organs Respiratory system [1]

P261, P264, P271, P280,
Precautionary Codes P302+P352, [1][2]
P305+P351+P338, P501

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Methyl 4-methyl-4-
nitropentanoate in a laboratory setting.

o Engineering Controls: Always handle this chemical in a well-ventilated area, preferably within
a chemical fume hood to minimize inhalation of vapors.[2]

» Personal Protective Equipment (PPE): Before beginning work, ensure proper PPE is worn.
This includes:

o Eye Protection: Chemical safety goggles or a face shield.[1]

o Hand Protection: Chemical-resistant gloves. Inspect gloves for integrity before each use.

[1]
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o Respiratory Protection: If ventilation is inadequate or there is a risk of aerosolization, use a
respirator with a type ABEK (EN14387) filter.[1]

o Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

e Handling:

[e]

Avoid breathing vapors or mist.[2]

o

Prevent contact with skin and eyes.[2]

[¢]

Wash hands thoroughly after handling.[2]

[¢]

Keep the container tightly closed when not in use.

o Storage: Store the chemical in a cool, dry, and well-ventilated area away from heat and
ignition sources.[2] Keep containers tightly sealed.

Spill Management and First Aid

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

Collect the absorbed material into a suitable, sealed container for disposal.
First Aid Measures:

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If
skin irritation occurs, seek medical attention.

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical
advice/attention.
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« If Inhaled: Move the person to fresh air. If respiratory symptoms develop, seek medical
attention.

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
advice.

Disposal Plan

All waste materials must be treated as hazardous waste.

o Waste Collection: Collect surplus Methyl 4-methyl-4-nitropentanoate and any
contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a designated,
properly labeled, and sealed hazardous waste container.

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name.

o Disposal: Dispose of the contents and the container through a licensed waste disposal
company, in accordance with all local, state, and federal regulations.[3] Do not dispose of
down the drain or in general trash.
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Workflow for Safe Handling of Methyl 4-methyl-4-nitropentanoate
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Caption: Safe Handling and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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